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Compound of Interest

Compound Name: ZYF0033

CAS No.: 2380300-79-6

Cat. No.: B10861361

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZYF0033 is an orally active and potent small-molecule inhibitor of Hematopoietic Progenitor

Kinase 1 (HPK1), also known as Mitogen-activated Protein Kinase Kinase Kinase Kinase 1

(MAP4K1).[1][2] HPK1 is a critical negative regulator of T-cell receptor (TCR) signaling and is

primarily expressed in hematopoietic cells. By inhibiting HPK1, ZYF0033 enhances anti-tumor

immune responses. The mechanism of action involves the reduction of SLP76 phosphorylation

at serine 376, a key biomarker of HPK1 activation, which in turn promotes the proliferation of

CD4+ and CD8+ T cells and increases IFN-γ secretion.[1][2] Preclinical studies have

demonstrated that ZYF0033 inhibits tumor growth in the 4T-1 syngeneic mouse model and

leads to an increased intratumoral infiltration of dendritic cells (DCs), natural killer (NK) cells,

and CD107a+CD8+ T cells.[1] Conversely, it decreases the infiltration of regulatory T cells and

exhausted T cells expressing PD-1, TIM-3, and LAG-3.
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HPK1 acts as an intracellular immune checkpoint. Upon T-cell receptor (TCR) engagement,

HPK1 becomes activated and phosphorylates downstream adaptor proteins, most notably

SLP-76 at Serine 376. This phosphorylation event recruits 14-3-3 proteins, leading to the

dissociation of SLP-76 from the TCR signalosome and its subsequent degradation. This

cascade ultimately dampens T-cell activation, proliferation, and cytokine production. ZYF0033
blocks this negative regulatory pathway, thereby enhancing T-cell-mediated anti-tumor

immunity.
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HPK1 Signaling Pathway and ZYF0033 Inhibition.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body#application-notes-and-protocols-for-zyf0033-in-vivo-mouse-model
https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-zyf0033-in-vivo-mouse-model
https://www.benchchem.com/product/b10861361/docs?utm_src=pdf-body#application-notes-and-protocols-for-zyf0033-in-vivo-mouse-model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Animal Model and Tumor Implantation (4T-1 Syngeneic
Model)
The 4T-1 syngeneic mouse model is a well-established model for metastatic breast cancer and

is suitable for evaluating immunotherapies due to its aggressive growth and ability to

metastasize.

Materials:

Female BALB/c mice, 6-8 weeks old

4T-1 murine breast cancer cell line

Complete RPMI-1640 medium (with 10% FBS and 1% Penicillin-Streptomycin)

Phosphate Buffered Saline (PBS), sterile

Trypsin-EDTA

Syringes (1 mL) and needles (27G)

Hemocytometer or automated cell counter

Protocol:

Culture 4T-1 cells in complete RPMI-1640 medium at 37°C in a humidified atmosphere with

5% CO2.

Harvest cells at approximately 80% confluency using Trypsin-EDTA.

Wash the cells twice with sterile PBS.

Resuspend the cells in sterile PBS at a concentration of 1 x 10^6 cells/100 µL.

Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into the right flank of

each female BALB/c mouse.
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Monitor tumor growth every 2-3 days using calipers. Tumor volume can be calculated using

the formula: (Length x Width^2) / 2.

When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and

vehicle control groups (n=8-10 mice per group).

Treatment Protocol
ZYF0033 is an orally active compound. The maximum tolerated dose of ZYF0033 exceeds 50

mg/kg daily.

Materials:

ZYF0033

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Oral gavage needles

Protocol:

Prepare the ZYF0033 formulation in the chosen vehicle at the desired concentration. For

example, for a 50 mg/kg dose in a 20g mouse with a dosing volume of 100 µL, the

concentration would be 10 mg/mL.

Administer ZYF0033 or vehicle control to the respective groups via oral gavage once daily.

Continue treatment for the duration of the study (e.g., 14-21 days), or until humane

endpoints are reached.

Monitor animal health and body weight daily.

Measure tumor volume every 2-3 days.

Endpoint Analysis
At the end of the study, tumors, spleens, and tumor-draining lymph nodes can be harvested for

ex vivo analysis of immune cell populations.
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Materials:

RPMI-1640 medium

Collagenase D and DNase I

ACK lysis buffer

Flow cytometry antibodies (e.g., anti-CD3, -CD4, -CD8, -CD45, -NK1.1, -CD11c, -PD-1, -

TIM-3, -LAG-3, -CD107a, -IFN-γ)

Flow cytometer

Protocol:

Euthanize mice and aseptically harvest tumors, spleens, and tumor-draining lymph nodes.

Process tissues into single-cell suspensions. For tumors, this typically involves mechanical

dissociation followed by enzymatic digestion with Collagenase D and DNase I.

Lyse red blood cells using ACK lysis buffer.

Stain cell suspensions with fluorescently-conjugated antibodies for flow cytometric analysis.

Acquire data on a flow cytometer and analyze the immune cell populations.
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In Vivo Mouse Model Experimental Workflow.
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Data Presentation
Table 1: In Vivo Efficacy of ZYF0033 in 4T-1 Syngeneic
Mouse Model

Parameter Vehicle Control ZYF0033

Tumor Growth Inhibition (%) - Significant Inhibition

Maximum Tolerated Dose

(mg/kg)
- >50 (daily, p.o.)

Table 2: Expected Changes in Intratumoral Immune Cell
Populations with ZYF0033 Treatment

Immune Cell Population Expected Change Reference

Dendritic Cells (DCs) Increased Infiltration

Natural Killer (NK) Cells Increased Infiltration

CD107a+ CD8+ T Cells Increased Infiltration

Regulatory T Cells (Tregs) Decreased Infiltration

PD-1+ CD8+ T Cells Decreased Infiltration

TIM-3+ CD8+ T Cells Decreased Infiltration

LAG-3+ CD8+ T Cells Decreased Infiltration

CD4+ T Cell Proliferation Increased

CD8+ T Cell Proliferation Increased

IFN-γ Secretion Increased

Note: The information provided in this document is for research purposes only. Specific

experimental details such as dosing, vehicle formulation, and administration schedule should

be optimized for each study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. ZYF0033 | HPK1 inhibitor | Probechem Biochemicals [probechem.com]

To cite this document: BenchChem. [Application Notes and Protocols for ZYF0033 In Vivo
Mouse Model]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861361/docs#application-notes-and-protocols-for-
zyf0033-in-vivo-mouse-model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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